Cas no 2112012-74-3 (1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester)

1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester is a spirocyclic compound featuring a unique heterocyclic framework combining oxygen and nitrogen atoms within a rigid bicyclic structure. The ethyl ester moiety enhances solubility and reactivity, making it a versatile intermediate in organic synthesis and medicinal chemistry. Its spirocyclic core offers conformational stability, which is advantageous for designing biologically active molecules, particularly in drug discovery for CNS targets. The compound’s structural complexity allows for selective functionalization, enabling precise modifications for applications in peptidomimetics or as a scaffold for pharmacophore development. High purity and well-defined stereochemistry ensure reproducibility in research and industrial settings.
1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester structure
2112012-74-3 structure
Product Name:1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester
CAS No:2112012-74-3
MF:C10H18N2O3
MW:214.261522769928
CID:5277065
Update Time:2025-10-31

1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester
    • Inchi: 1S/C10H18N2O3/c1-2-14-9(13)8-7-15-10(12-8)3-5-11-6-4-10/h8,11-12H,2-7H2,1H3
    • InChI Key: IROGQDJNKLUKLW-UHFFFAOYSA-N
    • SMILES: O1C2(CCNCC2)NC(C(OCC)=O)C1

1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-691664-0.05g
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate
2112012-74-3
0.05g
$1091.0 2023-05-30
Enamine
EN300-691664-0.1g
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate
2112012-74-3
0.1g
$1144.0 2023-05-30
Enamine
EN300-691664-0.25g
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate
2112012-74-3
0.25g
$1196.0 2023-05-30
Enamine
EN300-691664-0.5g
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate
2112012-74-3
0.5g
$1247.0 2023-05-30
Enamine
EN300-691664-1.0g
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate
2112012-74-3
1g
$1299.0 2023-05-30
Enamine
EN300-691664-2.5g
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate
2112012-74-3
2.5g
$2548.0 2023-05-30
Enamine
EN300-691664-5.0g
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate
2112012-74-3
5g
$3770.0 2023-05-30
Enamine
EN300-691664-10.0g
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate
2112012-74-3
10g
$5590.0 2023-05-30

Additional information on 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester

Introduction to 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester (CAS No. 2112012-74-3)

1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester, identified by the chemical compound code CAS No. 2112012-74-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that integrates an oxygen atom and two nitrogen atoms into a spirocyclic scaffold. The presence of these heteroatoms imparts distinct electronic and steric properties, making it a promising candidate for various biochemical applications.

The molecular structure of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester consists of a spirocyclic core formed by the intersection of a five-membered oxygen-containing ring with a seven-membered ring containing two nitrogen atoms. This arrangement creates a rigid yet flexible framework that can interact with biological targets in a highly specific manner. The ethyl ester functionality at the 3-position further modulates the compound's solubility and reactivity, enhancing its potential as a pharmacophore in drug design.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit dual functionality and enhanced binding affinity towards biological targets. The 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester molecule has been extensively studied for its potential applications in the development of novel therapeutic agents. Its unique structural features make it an attractive scaffold for designing molecules that can interact with enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester is its versatility in medicinal chemistry applications. Researchers have explored its utility as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. The spirocyclic core provides a stable platform for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the biological activity of the compound.

Recent studies have highlighted the potential of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester in the development of inhibitors for enzymes implicated in inflammatory and infectious diseases. The compound's ability to mimic natural bioactive scaffolds has led to its investigation as a lead compound in drug discovery campaigns targeting these diseases. Preliminary computational studies suggest that it can interact with key residues in target enzymes, potentially disrupting disease-causing pathways.

The synthesis of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control during synthesis to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry techniques, have been employed to construct this complex framework efficiently.

Moreover, the pharmaceutical industry has recognized the potential of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester as a building block for novel drug candidates. Its unique structural features make it suitable for designing molecules with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. Several pharmaceutical companies are currently exploring its applications in preclinical studies aimed at identifying new therapeutic agents.

The future prospects of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester are promising, with ongoing research focusing on optimizing its synthetic routes and expanding its applications in drug discovery. As our understanding of biological targets continues to evolve, this compound is poised to play a significant role in the development of next-generation therapeutics.

In conclusion,1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, when used as an ethyl ester derivative, represents a valuable asset in medicinal chemistry due to its unique structural features and versatile applications. Its potential as a lead compound in drug discovery underscores the importance of exploring heterocyclic scaffolds like this one for developing innovative therapeutic solutions.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited